Cas no 890013-40-8 (1-(pyrimidin-2-yl)piperidine-3-carboxylic acid)

1-(Pyrimidin-2-yl)piperidine-3-carboxylic acid is a heterocyclic compound featuring a pyrimidine ring linked to a piperidine scaffold with a carboxylic acid functional group at the 3-position. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for designing kinase inhibitors or other biologically active molecules. The pyrimidine moiety enhances binding affinity to target proteins, while the carboxylic acid group allows for further derivatization or salt formation, improving solubility and pharmacokinetic properties. Its well-defined synthetic route and high purity make it a reliable intermediate for research applications. The compound's balanced lipophilicity and polarity contribute to its utility in optimizing drug-like properties.

1-(pyrimidin-2-yl)piperidine-3-carboxylic acid structure

890013-40-8 structure

Product Name:1-(pyrimidin-2-yl)piperidine-3-carboxylic acid

CAS No:890013-40-8

MF:C₁₀H₁₃N₃O₂

MW:207.229121923447

MDL:MFCD06255172

CID:1068412

PubChem ID:4736951

Update Time:2025-05-27

1-(pyrimidin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Pyrimidin-2-yl-piperidine-3-carboxylic acid
- 1-PYRIMIDIN-2-YLPIPERIDINE-3-CARBOXYLIC ACID
- 1-(pyrimidin-2-yl)piperidine-3-carboxylic acid
- MLS004820292
- HMS3449N12
- SR-01000355369
- MFCD06255172
- SR-01000355369-1
- AKOS016039022
- EN300-30567
- CCG-148320
- AKOS000147179
- AS-9759
- 890013-40-8
- CS-0245484
- BB 0248128
- 1-(pyrimidin-2-yl)piperidine-3-carboxylicacid
- SMR003192631
- BBL010883
- G23054
- DB-180349
- STK650392
- MDL： MFCD06255172
- Inchi： 1S/C10H13N3O2/c14-9(15)8-3-1-6-13(7-8)10-11-4-2-5-12-10/h2,4-5,8H,1,3,6-7H2,(H,14,15)
- InChI Key： BQYFIPZSFFELOY-UHFFFAOYSA-N
- SMILES： OC(C1CN(C2N=CC=CN=2)CCC1)=O

Computed Properties

Exact Mass: 207.100776666g/mol
Monoisotopic Mass: 207.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 66.3Å²

1-(pyrimidin-2-yl)piperidine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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